Cas no 1864060-24-1 (1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 1864060-24-1
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• MDL: MFCD28126667
• CID: 5576082
• PubChem ID: 86263159
• Update Time: 2025-05-25

1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride
• 1-(2,3-dimethoxyphenyl)-2-methylpropan-1-aminehydrochloride
• EN300-241146
• AKOS026747838
• 1864060-24-1
• F2167-2222
• 1-(2,3-dimethoxyphenyl)-2-methylpropan-1-amine;hydrochloride
• 1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride

• MDL： MFCD28126667
• Inchi： 1S/C12H19NO2.ClH/c1-8(2)11(13)9-6-5-7-10(14-3)12(9)15-4;/h5-8,11H,13H2,1-4H3;1H
• InChI Key： HQDBJDFYBWXUJE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC=CC=1C(C(C)C)N)OC

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride

Introduction to 1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride (CAS No. 1864060-24-1)

1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride, identified by its CAS number 1864060-24-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of amine derivatives and has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both dimethoxyphenyl and methylpropan-1-amine moieties in its molecular structure suggests a unique combination of pharmacophoric elements that may contribute to its biological activity.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies. This property is particularly advantageous in drug formulation and delivery systems, where solubility plays a critical role in bioavailability and therapeutic efficacy.

Recent advancements in chemical biology have highlighted the importance of amine derivatives in the development of novel therapeutic agents. The dimethoxyphenyl group, a substituted phenyl ring, is frequently encountered in bioactive molecules due to its ability to modulate receptor interactions and metabolic stability. Similarly, the methylpropan-1-amine moiety contributes to the compound's lipophilicity, which can influence its membrane permeability and distribution within biological systems.

One of the most compelling aspects of 1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride is its potential role in targeting neurological pathways. Studies have indicated that compounds with structural analogs to this molecule may exhibit properties relevant to central nervous system (CNS) disorders. The dimethoxyphenyl group, in particular, has been associated with interactions at certain neurotransmitter receptors, suggesting possible applications in managing conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, the compound's methylpropan-1-amine component may contribute to its pharmacokinetic profile by influencing enzyme-mediated metabolism. This aspect is crucial for determining the compound's half-life and overall bioavailability, which are key factors in drug development. Preclinical studies have begun to explore these properties, with initial findings suggesting promising activity in models of CNS dysfunction.

The synthesis of 1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dimethoxyphenyl group typically involves methylation or etherification reactions, while the amine functionality is often introduced via reductive amination or nucleophilic substitution. The final conversion to the hydrochloride salt ensures stability and enhances solubility for further applications.

In the context of drug discovery, this compound serves as a valuable scaffold for structure-activity relationship (SAR) studies. By modifying various functional groups within its molecular structure, researchers can systematically evaluate changes in biological activity. Such studies are essential for optimizing lead compounds into viable drug candidates with improved efficacy and reduced side effects.

Recent publications have highlighted the use of 1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride as an intermediate in the synthesis of more complex pharmacophores. These derivatives have shown promise in preclinical models for conditions ranging from inflammatory disorders to metabolic syndromes. The versatility of this compound underscores its importance as a building block in medicinal chemistry.

The chemical properties of 1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride, including its solubility profile and stability under various conditions, make it an attractive candidate for further investigation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and confirm its identity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine hydrochloride will remain at the forefront of pharmaceutical innovation. Their unique structural features offer opportunities for developing novel treatments that address unmet medical needs across multiple therapeutic areas.